Cas no 612493-89-7 ( )

• Product Name: &nbsp
• CAS No: 612493-89-7
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 954196
• PubChem ID: 11435008
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-acetyl-3-methyl-, (3S)- (9CI)
• (3S)-1-acetyl-3-methylpiperazine
• 1-[(3S)-3-Methyl-1-piperazinyl]ethanone
• (S)-1-(3-Methylpiperazin-1-yl)ethanone
• AKOS006359259
• SCHEMBL2418461
• DTXSID601279795
• 1-[(3S)-3-METHYLPIPERAZIN-1-YL]ETHANONE
• BRAYYCBKNOERRJ-LURJTMIESA-N
• 612493-89-7
• CS-0370745
•  

• Inchi： 1S/C7H14N2O/c1-6-5-9(7(2)10)4-3-8-6/h6,8H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： BRAYYCBKNOERRJ-LURJTMIESA-N
• SMILES： O=C(C)N1CCN[C@@H](C)C1

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3Ų